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Compound of Interest

Compound Name: (R)-HTS-3

Cat. No.: B10830602

A Guide for Researchers, Scientists, and Drug
Development Professionals

(R)-HTS-3 is a potent and selective inhibitor of lysophosphatidylcholine acyltransferase 3
(LPCAT3), a crucial enzyme in the metabolism of phospholipids. These application notes
provide detailed protocols for the preparation of (R)-HTS-3 stock solutions and summarize its
key chemical and biological properties to facilitate its use in research and drug development.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of (R)-HTS-3 is
provided below. This information is essential for accurate preparation of stock solutions and for
understanding the compound's behavior in experimental settings.
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Formal Name

N-[(2R)-2-(dimethylamino)-2-

phenylethyl]-3,5-difluoro-

[1]

benzamide
CAS Number 2771208-83-2 [L1213141e1e171
Molecular Formula C17H18F2N20 [11[4]5][6]
Molecular Weight 304.3 g/mol [11[3]
Purity >98% [1][4][6]

Solubility in Ethanol

10 mg/mL][1][6], 61 mg/mL[2]

Solubility in DMSO

61 mg/mL (200.43 mM)

[2]

Solubility in Water

Insoluble

[2]

Storage (Solid)

-20°C for up to 3 years

[3]

Storage (in Solvent)

-80°C for up to 1 year; -20°C

for up to 1 month

[2](3]

Mechanism of Action and Biological Activity

(R)-HTS-3 functions as a highly selective inhibitor of LPCAT3, with an ICso value of 0.09 uM.[1]
[2][3][6][7] LPCAT3 plays a critical role in the remodeling of phospholipids, specifically those
containing arachidonic acid (C20:4). By inhibiting LPCAT3, (R)-HTS-3 reduces the
incorporation of arachidonic acid into phospholipids.[1] This mechanism of action has been
shown to protect cancer cells from RSL3-induced ferroptosis, a form of programmed cell death
dependent on iron and lipid peroxidation.[1][2][3][7]
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Figure 1: Simplified signaling pathway illustrating the inhibitory action of (R)-HTS-3 on
LPCAT3, leading to the modulation of ferroptosis.

Experimental Protocols: Preparation of Stock
Solutions

This section provides detailed protocols for the preparation of (R)-HTS-3 stock solutions using
either Dimethyl Sulfoxide (DMSO) or Ethanol. The choice of solvent will depend on the specific
requirements of the downstream application.

Materials:
e (R)-HTS-3 (solid powder)
e Dimethyl Sulfoxide (DMSO), anhydrous

» Ethanol, 200 proof (absolute)
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Sterile microcentrifuge tubes or vials
Calibrated analytical balance
Vortex mixer

Pipettes and sterile filter tips

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Equilibrate (R)-HTS-3: Allow the vial of solid (R)-HTS-3 to equilibrate to room temperature for
at least 15 minutes before opening to prevent condensation.

Weigh the Compound: Accurately weigh out the desired amount of (R)-HTS-3 powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 0.3043 mg of (R)-HTS-3 (Molecular Weight = 304.3 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed (R)-HTS-3. To continue the example, add 100 pL of DMSO to the 0.3043 mg of (R)-
HTS-3.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely
dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if
necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at
-20°C for short-term storage (up to 1 month). Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 mg/mL Stock Solution in Ethanol

Equilibrate (R)-HTS-3: As in the previous protocol, allow the vial of solid (R)-HTS-3 to reach
room temperature before opening.

Weigh the Compound: Weigh out the desired amount of (R)-HTS-3. For instance, to prepare
1 mL of a 10 mg/mL stock solution, weigh 10 mg of the compound.
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» Solvent Addition: Add the calculated volume of 200 proof ethanol to the vial. In this example,
add 1 mL of ethanol.

 Dissolution: Securely cap the vial and vortex until the compound is fully dissolved.

» Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile tubes. Store
at -80°C for up to one year.
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Figure 2: Experimental workflow for the preparation of (R)-HTS-3 stock solutions.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10830602?utm_src=pdf-body-img
https://www.benchchem.com/product/b10830602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety Precautions

(R)-HTS-3 is for research use only and is not intended for human or veterinary use. Standard
laboratory safety practices should be followed when handling this compound. This includes
wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and
safety glasses. Handle the compound in a well-ventilated area. For further safety information,
consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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